3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% (3-F-5-MCPBA), is an organic compound that has been studied for its potential use in a variety of scientific research applications. 3-F-5-MCPBA is a carboxylic acid with a molecular weight of 225.21 g/mol, and it has a melting point of 122-124 °C. It is a white, crystalline solid that is soluble in methanol and ethanol, and it is insoluble in water. 3-F-5-MCPBA is a commercially available reagent that is widely used in chemical synthesis, and it is also used in a variety of scientific research applications.
Mechanism of Action
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is a carboxylic acid, and it has been shown to act as an acid catalyst in a variety of chemical reactions. It is believed to act as a proton donor, and it is also believed to facilitate the formation of active intermediates in a variety of organic reactions. 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has also been shown to act as a Lewis acid, and it has been shown to facilitate the formation of cyclic ethers, esters, and amides.
Biochemical and Physiological Effects
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has not been studied extensively for its biochemical and physiological effects. It is believed to be non-toxic, and it has not been shown to have any adverse effects on humans or animals. It is also believed to be non-carcinogenic, and it has not been shown to have any mutagenic or teratogenic effects.
Advantages and Limitations for Lab Experiments
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a commercially available reagent, and it is relatively inexpensive. It is also a stable compound, and it is soluble in a variety of organic solvents. Additionally, it has a wide range of applications, and it can be used in a variety of chemical reactions.
The main limitation of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is its low solubility in water. This can make it difficult to use in aqueous solutions, and it can also limit its use in certain chemical reactions. Additionally, 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is a strong acid, and it can cause skin and eye irritation if it is not handled properly.
Future Directions
The potential applications of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% are still being explored. Possible future directions for research include the use of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research could be conducted to explore the potential of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% as a catalyst in chemical reactions, as well as its potential use in the synthesis of polymers. Additionally, further research could be conducted to explore the biochemical and physiological effects of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%, as well as its potential toxicity. Finally, further research could be conducted to explore the potential of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% as a reagent in organic synthesis.
Synthesis Methods
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% can be synthesized from the reaction of 3-fluoro-5-methoxybenzaldehyde and methoxyacetic acid in the presence of an acid catalyst. The reaction of these two reagents yields 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% in a yield of 95%. This synthesis method is simple and efficient, and it can be used to obtain a high-purity product.
Scientific Research Applications
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has a wide range of scientific research applications, including use as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a chromatographic stationary phase. It has also been used as a reactant in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is also used in the synthesis of a variety of polymers, such as polyurethanes, polyesters, and polyamides.
properties
IUPAC Name |
3-(3-fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FO5/c1-21-14-7-10(3-11(8-14)15(18)19)9-4-12(16(20)22-2)6-13(17)5-9/h3-8H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIXGUVFEPDLSEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=CC(=CC(=C2)F)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691534 |
Source
|
| Record name | 3'-Fluoro-5-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid | |
CAS RN |
1261911-83-4 |
Source
|
| Record name | 3'-Fluoro-5-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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